3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-3-14-16(11(2)21-19-14)17(20)18-15-10-6-8-12-7-4-5-9-13(12)15/h4-5,7,9,15H,3,6,8,10H2,1-2H3,(H,18,20)
• InChI Key: AZWBPYKMEUXGFY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2CCCC3=CC=CC=C23)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound is also known as AMN082 and acts as a selective agonist for the metabotropic glutamate receptor subtype 7 (mGluR7).

Mechanism of Action

3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide acts as a selective agonist for the metabotropic glutamate receptor subtype 7 (mGluR7). Activation of this receptor has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, mGluR7 has been implicated in the regulation of pain and addiction.
Biochemical and Physiological Effects
Activation of mGluR7 by 3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide has been shown to have several biochemical and physiological effects. These include the modulation of neurotransmitter release, regulation of synaptic plasticity, and the inhibition of cAMP production. Additionally, mGluR7 activation has been shown to regulate the activity of ion channels and modulate the activity of G protein-coupled receptors.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide in lab experiments include its selectivity for mGluR7 and its potential therapeutic applications. However, limitations include the need for further research to fully understand its mechanism of action and the potential for off-target effects.

Future Directions

There are several future directions for research on 3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide. These include investigating its potential use in the treatment of addiction, pain, and neurodegenerative disorders such as Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more selective and potent compounds that target mGluR7.

Scientific Research Applications

3-ethyl-5-methyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-isoxazolecarboxamide has been the subject of scientific research due to its potential as a therapeutic agent. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been investigated for its potential use in the treatment of addiction, pain, and neurodegenerative disorders such as Parkinson's disease.